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Compound of Interest

Compound Name: ARN 077

Cat. No.: B8103445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of

ARN-077 (also known as URB913), a potent and selective N-acylethanolamine acid amidase

(NAAA) inhibitor, for in vivo animal studies. The provided methodologies are based on existing

research and are intended to serve as a comprehensive guide for investigating the therapeutic

potential of ARN-077.

Compound Information
Property Value

Compound Name ARN-077

Synonyms URB913

Mechanism of Action
N-acylethanolamine Acid Amidase (NAAA)

Inhibitor

Molecular Formula C₁₆H₂₁NO₄

Molecular Weight 291.34 g/mol

Solubility Soluble in DMSO

Storage

Store powder at -20°C. Stock solutions can be

stored at -80°C for up to 6 months. Avoid

repeated freeze-thaw cycles.
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Signaling Pathway of ARN-077
ARN-077 exerts its effects by inhibiting the NAAA enzyme. This inhibition leads to an

accumulation of N-acylethanolamines, most notably palmitoylethanolamide (PEA). PEA is an

endogenous lipid mediator that activates the peroxisome proliferator-activated receptor-alpha

(PPAR-α), a nuclear receptor. Activation of PPAR-α leads to the inhibition of the pro-

inflammatory transcription factor, nuclear factor-kappa B (NF-κB). This cascade ultimately

results in a reduction of pro-inflammatory cytokine production, mediating the anti-inflammatory

and analgesic effects of ARN-077.
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To cite this document: BenchChem. [Application Notes and Protocols for ARN-077 in Animal
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103445#how-to-prepare-arn-077-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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